Cas no 2418715-03-2 (2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole)
2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
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- 2-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole
- 2-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-4-methyl-1,3-thiazole
- Z4244363336
- 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole
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- Inchi: 1S/C17H20N2OS/c1-12-11-21-17(18-12)14-3-2-4-16(7-14)20-10-15-9-19(15)8-13-5-6-13/h2-4,7,11,13,15H,5-6,8-10H2,1H3
- InChI Key: TUKSICLBHQKQEJ-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1C1=CC=CC(=C1)OCC1CN1CC1CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 363
- XLogP3: 3.6
- Topological Polar Surface Area: 53.4
2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7558459-1.0g |
2-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole |
2418715-03-2 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole
Comprehensive Overview of 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole (CAS No. 2418715-03-2)
The compound 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole (CAS No. 2418715-03-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its intricate aziridine and thiazole moieties, this compound exhibits potential applications in drug discovery, particularly in the development of targeted therapies. Researchers are increasingly exploring its bioactive properties, including its interactions with biological targets, which could pave the way for novel treatments in areas such as oncology and immunology.
One of the most intriguing aspects of 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole is its molecular architecture. The presence of a cyclopropylmethyl group attached to an aziridine ring, combined with a thiazole core, creates a versatile scaffold for chemical modifications. This flexibility allows scientists to fine-tune the compound's properties, enhancing its pharmacokinetic profile and target selectivity. Such features are critical in the design of next-generation pharmaceuticals, where precision and efficacy are paramount.
In recent years, the scientific community has shown growing interest in small-molecule inhibitors and heterocyclic compounds, both of which are relevant to 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole. Searches for terms like "aziridine derivatives in drug discovery" and "thiazole-based therapeutics" have surged, reflecting the demand for innovative solutions in modern medicine. This compound's potential to address unmet medical needs aligns with these trends, making it a subject of ongoing research and development.
The synthetic pathways for 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole are another area of focus. Chemists are optimizing methods to produce this compound with high yield and purity, ensuring its suitability for preclinical and clinical studies. Advances in green chemistry and catalytic processes have further enhanced the feasibility of large-scale synthesis, reducing environmental impact while maintaining cost-effectiveness.
Beyond its pharmaceutical potential, 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole is also being investigated for its mechanistic insights. Studies aim to elucidate how its structural components contribute to its biological activity, such as binding affinity to specific enzymes or receptors. Understanding these mechanisms could unlock new applications in personalized medicine and combination therapies, where tailored treatments are increasingly prioritized.
As the scientific landscape evolves, 2-(3-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-4-methyl-1,3-thiazole remains a promising candidate for further exploration. Its unique combination of heterocyclic and aziridine features positions it at the forefront of innovative drug design. With continued research, this compound may soon transition from the laboratory to the clinic, offering new hope for patients worldwide.
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